Cas no 1261790-96-8 (3-Bromo-2-cyanobenzoic acid)
3-Bromo-2-cyanobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-cyanobenzoic acid
-
- Inchi: 1S/C8H4BrNO2/c9-7-3-1-2-5(8(11)12)6(7)4-10/h1-3H,(H,11,12)
- InChI Key: KDEWDZYUGYZLEE-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(C(=O)O)=C1C#N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 233
- Topological Polar Surface Area: 61.1
3-Bromo-2-cyanobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015019278-250mg |
3-Bromo-2-cyanobenzoic acid |
1261790-96-8 | 97% | 250mg |
480.00 USD | 2021-06-18 | |
| Alichem | A015019278-500mg |
3-Bromo-2-cyanobenzoic acid |
1261790-96-8 | 97% | 500mg |
863.90 USD | 2021-06-18 | |
| Alichem | A015019278-1g |
3-Bromo-2-cyanobenzoic acid |
1261790-96-8 | 97% | 1g |
1,490.00 USD | 2021-06-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1605260-1g |
3-Bromo-2-cyanobenzoic acid |
1261790-96-8 | 98% | 1g |
¥16388.00 | 2024-08-09 |
3-Bromo-2-cyanobenzoic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 3-Bromo-2-cyanobenzoic acid
Introduction to 3-Bromo-2-cyanobenzoic acid (CAS No. 1261790-96-8)
3-Bromo-2-cyanobenzoic acid, with the chemical identifier CAS No. 1261790-96-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of both a bromine substituent and a cyano group in its molecular structure. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.
The benzoic acid core is a well-documented scaffold in medicinal chemistry, widely recognized for its role in the development of drugs and agrochemicals. The introduction of a bromine atom at the 3-position and a cyano group at the 2-position enhances the reactivity and versatility of this compound, enabling its use in diverse synthetic pathways. This structural configuration allows for further functionalization, making it a crucial building block for constructing more complex molecules.
In recent years, 3-Bromo-2-cyanobenzoic acid has been extensively studied for its potential applications in drug discovery. Its molecular framework is particularly interesting due to the ability of the bromine and cyano groups to participate in various chemical reactions, such as cross-coupling reactions, nucleophilic substitutions, and cyclizations. These reactions are fundamental in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents.
One of the most notable applications of 3-Bromo-2-cyanobenzoic acid is in the synthesis of substituted benzothiazoles and benzimidazoles. These heterocyclic systems are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The bromine substituent facilitates Suzuki-Miyaura cross-coupling reactions, a powerful tool for constructing biaryl structures, while the cyano group can be further transformed into amides or carboxylic acids, expanding its synthetic utility.
Recent advancements in medicinal chemistry have highlighted the importance of 3-Bromo-2-cyanobenzoic acid in the development of novel therapeutic agents. For instance, researchers have explored its use in generating derivatives with enhanced binding affinity to target proteins. By leveraging computational methods such as molecular docking and structure-based drug design, scientists have identified promising candidates for further optimization. These efforts have led to the discovery of compounds with improved pharmacokinetic profiles and reduced side effects.
The pharmaceutical industry has also shown interest in 3-Bromo-2-cyanobenzoic acid due to its potential role in addressing emerging therapeutic challenges. For example, studies have demonstrated its efficacy in generating inhibitors targeting enzyme families involved in metabolic disorders. The ability to modify its structure allows for fine-tuning of biological activity, making it a versatile tool for drug development. Additionally, its incorporation into prodrug formulations has been investigated as a strategy to improve drug delivery and bioavailability.
Beyond pharmaceutical applications, 3-Bromo-2-cyanobenzoic acid has found utility in materials science and chemical biology. Its unique structural features make it suitable for designing probes and reporters used in biochemical assays. Researchers have utilized derivatives of this compound to study protein-protein interactions and post-translational modifications, contributing to our understanding of cellular processes at a molecular level.
The synthesis of 3-Bromo-2-cyanobenzoic acid typically involves multi-step organic transformations starting from commercially available benzoic acid precursors. The bromination at the 3-position is commonly achieved using brominating agents such as N-bromosuccinimide (NBS) under controlled conditions. Subsequent cyanation can be performed using copper(I) cyanide or other cyanating reagents. The overall synthetic route must be carefully optimized to ensure high yield and purity, which are critical for downstream applications.
In conclusion,3-Bromo-2-cyanobenzoic acid (CAS No. 1261790-96-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on drug discovery, materials science, and biochemical research. As our understanding of molecular interactions continues to evolve,3-Bromo-2-cyanobenzoic acid will undoubtedly play an increasingly important role in shaping future advancements.
1261790-96-8 (3-Bromo-2-cyanobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)